Cas no 1903637-99-9 (2-(1,2-benzoxazol-3-yl)-N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide
• CAS No: 1903637-99-9
• MF: C₁₉H₁₇N₅O₄
• MW: 379.369383573532
• CID: 6330756
• PubChem ID: 92130008
• Update Time: 2025-11-02

2-(1,2-benzoxazol-3-yl)-N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide
• 2-(1,2-benzoxazol-3-yl)-N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide
• AKOS025391114
• 2-(1,2-benzoxazol-3-yl)-N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• F6524-6618
• 2-(benzo[d]isoxazol-3-yl)-N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
• 1903637-99-9

• Inchi： 1S/C19H17N5O4/c1-2-26-17-8-7-12(10-21-17)19-22-18(28-24-19)11-20-16(25)9-14-13-5-3-4-6-15(13)27-23-14/h3-8,10H,2,9,11H2,1H3,(H,20,25)
• InChI Key： JJSVPRCAMSAUFM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(NCC2=NC(C3C=NC(=CC=3)OCC)=NO2)=O)=N1

Computed Properties

• Exact Mass: 379.12805404g/mol
• Monoisotopic Mass: 379.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-(1,2-benzoxazol-3-yl)-N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide

Comprehensive Analysis of 2-(1,2-benzoxazol-3-yl)-N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide (CAS No. 1903637-99-9)

The compound 2-(1,2-benzoxazol-3-yl)-N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide (CAS No. 1903637-99-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic molecule combines a benzoxazole core with an oxadiazole scaffold, linked via an acetamide bridge, making it a subject of interest for drug discovery programs targeting various biological pathways.

Researchers have focused on this compound's potential as a modulator of specific enzymatic activities, particularly in the context of inflammation and metabolic disorders. The presence of both 1,2,4-oxadiazole and benzoxazole moieties suggests possible interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs), which are hot topics in current drug development. Recent studies in Journal of Medicinal Chemistry have highlighted similar compounds as promising candidates for treating chronic conditions, aligning with growing public interest in long-term disease management solutions.

The 6-ethoxypyridine substituent in this molecule contributes to its pharmacokinetic properties, potentially enhancing bioavailability - a key consideration in modern pharmaceutical design. This structural feature addresses one of the most frequently searched questions in medicinal chemistry: "How to improve drug absorption?" Computational modeling studies suggest this compound may demonstrate favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, though experimental validation is ongoing.

In agrochemical applications, the 1,2,4-oxadiazol-5-ylmethyl group has shown promise in plant protection formulations. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are investigating whether derivatives of this compound could serve as next-generation crop protection agents with lower toxicity profiles than traditional products - addressing another major concern in current agricultural searches.

Synthetic approaches to 2-(1,2-benzoxazol-3-yl)-N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide typically involve multi-step procedures with careful optimization of reaction conditions. The oxadiazole ring formation often serves as the key step, requiring precise control of temperature and catalysts. These synthetic challenges reflect common queries in organic chemistry forums about "efficient heterocycle formation methods."

Analytical characterization of this compound presents interesting challenges due to its multiple heterocyclic systems. Advanced techniques such as 2D NMR and high-resolution mass spectrometry are typically employed, corresponding to laboratory professionals' frequent searches for "complex structure elucidation techniques." The crystalline form of this compound has been studied by X-ray diffraction, providing valuable insights into its three-dimensional conformation.

Patent literature reveals growing commercial interest in this chemical scaffold, with several applications filed in the past five years covering therapeutic uses and formulation technologies. This aligns with the pharmaceutical industry's current emphasis on novel heterocyclic compounds as potential first-in-class therapeutics. The intellectual property landscape surrounding this compound remains dynamic, reflecting its perceived value in drug development pipelines.

Environmental fate studies of related compounds suggest that the benzoxazole-oxadiazole hybrid structure may demonstrate favorable degradation profiles under certain conditions. This aspect is particularly relevant to current discussions about "green chemistry" and "sustainable molecular design," which have become prominent in both academic and industrial research settings.

Future research directions for CAS No. 1903637-99-9 likely include detailed mechanistic studies, structure-activity relationship (SAR) investigations, and formulation development. The compound's structural complexity offers numerous opportunities for derivatization, potentially leading to improved selectivity or potency against specific biological targets - a subject of numerous recent scientific publications and conference presentations.

From a regulatory perspective, the safety profile of this compound requires comprehensive evaluation, particularly regarding its metabolic pathways and potential interactions with biological systems. These considerations mirror increasing public and scientific interest in "predictive toxicology" and "in silico safety assessment" methods, as evidenced by search trends in scientific databases.

In conclusion, 2-(1,2-benzoxazol-3-yl)-N-{3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide represents an intriguing case study in modern heterocyclic chemistry, combining structural novelty with potential practical applications. Its development reflects several key trends in contemporary chemical research, including the search for structurally diverse bioactive compounds and the integration of computational and experimental approaches in molecular design.